molecular formula C17H27N5O B5422575 N-(2-{[6-(1-pyrrolidinyl)-4-pyrimidinyl]amino}ethyl)cyclohexanecarboxamide

N-(2-{[6-(1-pyrrolidinyl)-4-pyrimidinyl]amino}ethyl)cyclohexanecarboxamide

Cat. No.: B5422575
M. Wt: 317.4 g/mol
InChI Key: LQIJALKIFDMLMT-UHFFFAOYSA-N
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Description

This compound contains a pyrrolidine ring and a pyrimidine ring, both of which are common in medicinal chemistry . The pyrrolidine ring is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The pyrimidine ring is a six-membered ring with two nitrogen atoms, which is a key component of many important biomolecules, including the nucleobases cytosine, thymine, and uracil.


Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine and pyrimidine rings in separate steps, followed by their connection via an ethyl linker. The exact synthetic route would depend on the specific substituents and functional groups present on the rings .


Molecular Structure Analysis

The molecular structure of this compound would be influenced by the pyrrolidine and pyrimidine rings. The pyrrolidine ring is a saturated heterocycle, which means it can efficiently explore the pharmacophore space due to sp3-hybridization . The pyrimidine ring, being aromatic, contributes to the planarity and rigidity of the molecule.


Chemical Reactions Analysis

The reactivity of this compound would be determined by the functional groups present. The amino group attached to the ethyl linker could potentially undergo reactions with electrophiles. The pyrrolidine and pyrimidine rings might also undergo reactions depending on their substitution patterns .


Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the pyrrolidine and pyrimidine rings could contribute to its solubility, stability, and other properties .

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Given the presence of the pyrrolidine and pyrimidine rings, it’s possible that this compound could interact with a variety of biological targets .

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, reactivity, and potential biological activity. It could also be interesting to investigate the influence of different substituents on the pyrrolidine and pyrimidine rings .

Properties

IUPAC Name

N-[2-[(6-pyrrolidin-1-ylpyrimidin-4-yl)amino]ethyl]cyclohexanecarboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H27N5O/c23-17(14-6-2-1-3-7-14)19-9-8-18-15-12-16(21-13-20-15)22-10-4-5-11-22/h12-14H,1-11H2,(H,19,23)(H,18,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LQIJALKIFDMLMT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)C(=O)NCCNC2=CC(=NC=N2)N3CCCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H27N5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

317.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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